Cas no 2694744-45-9 (3-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride)

3-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride structure
2694744-45-9 structure
Product Name:3-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride
CAS No:2694744-45-9
MF:C8H14ClNO3
MW:207.654661655426
CID:6242019
PubChem ID:165883300
Update Time:2025-07-22

3-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride
    • 2694744-45-9
    • 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride
    • Z5188442545
    • EN300-30776687
    • EN300-39870315
    • Inchi: 1S/C8H13NO3.ClH/c1-7-3-8(4-7,6(10)11)5(2-9)12-7;/h5H,2-4,9H2,1H3,(H,10,11);1H
    • InChI Key: MFXTWEHRTNINAJ-UHFFFAOYSA-N
    • SMILES: Cl.O1C(CN)C2(C(=O)O)CC1(C)C2

Computed Properties

  • Exact Mass: 207.0662210g/mol
  • Monoisotopic Mass: 207.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6Ų

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Additional information on 3-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid hydrochloride

Research Brief on 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS: 2694744-45-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in novel bicyclic compounds, particularly those with potential therapeutic applications. Among these, 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS: 2694744-45-9) has emerged as a promising candidate due to its unique structural features and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.

The compound, characterized by its bicyclic scaffold and functionalized carboxylic acid moiety, has been the subject of several recent studies. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride, emphasizing its scalability and reproducibility. The study reported a high yield (85%) and purity (>98%) under mild reaction conditions, making it a viable candidate for further development. Additionally, the compound's stability under physiological conditions was confirmed through rigorous in vitro testing.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific neurotransmitter systems. Preliminary in vitro assays demonstrated its affinity for GABAA receptors, suggesting possible applications in neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking studies indicated that the compound's rigid bicyclic structure allows for selective binding to receptor subtypes, which could minimize off-target effects. These findings were corroborated by a 2024 study published in ACS Chemical Neuroscience, which highlighted the compound's ability to cross the blood-brain barrier (BBB) with favorable pharmacokinetic properties.

In addition to its neurological applications, recent research has explored the compound's utility in antimicrobial therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These results underscore its potential as a lead compound for developing new antimicrobial agents.

Despite these promising findings, challenges remain in the clinical translation of this compound. For instance, its metabolic stability and potential toxicity profiles require further investigation. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for comprehensive preclinical studies to address these gaps. Nevertheless, the compound's structural novelty and demonstrated bioactivity make it a compelling subject for ongoing research. Future directions may include the development of prodrug formulations to enhance bioavailability and the exploration of its interactions with other therapeutic targets.

In conclusion, 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS: 2694744-45-9) represents a versatile scaffold with significant potential in drug discovery. Its unique pharmacological properties, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and address existing challenges.

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